Cas no 65072-47-1 (Benzoyl chloride, 4-(diethylamino)-)

• Product Name: Benzoyl chloride, 4-(diethylamino)-
• CAS No: 65072-47-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 408152
• PubChem ID: 12707021
• Update Time: 2025-04-19

Benzoyl chloride, 4-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(diethylamino)-
• 4-(diethylamino)benzoyl chloride
• 4-(diethylamino)benzoic acid chloride
• MPGUOQMQXSORLG-UHFFFAOYSA-N
• SCHEMBL2121312
• DTXSID00507529
• 4-diethylaminobenzoyl chloride
• 65072-47-1

• Inchi： 1S/C11H14ClNO/c1-3-13(4-2)10-7-5-9(6-8-10)11(12)14/h5-8H,3-4H2,1-2H3
• InChI Key： MPGUOQMQXSORLG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 211.07652
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31